Cas no 4114-00-5 (1(2H)-Pyrimidinepentanoicacid, 3,4-dihydro-2,4-dioxo-)

• Product name: 1(2H)-Pyrimidinepentanoicacid, 3,4-dihydro-2,4-dioxo-
• CAS No: 4114-00-5
• MF: C₉H₁₂N₂O₄
• MW: 212.20258
• CID: 331832
• PubChem ID: 256688

1(2H)-Pyrimidinepentanoicacid, 3,4-dihydro-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidinepentanoicacid, 3,4-dihydro-2,4-dioxo-
• 5-(2,4-dioxopyrimidin-1-yl)pentanoic acid
• 1-(4'-Carboxy-butyl)-uracil
• 5-(2,4-dioxo-3,4-dihydro-2H-pyrimidin-1-yl)-pentanoic acid
• 5-(2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)pentanoic acid
• AC1L5V5I
• AC1Q6CSR
• CTK1D7878
• NCIStruc1_000360
• NCIStruc2_000372
• NSC83960
• NCGC00096985-01
• CHEMBL1741859
• CCG-38307
• NCI60_041844
• SCHEMBL13539818
• 5-(2,4-dioxo-3,4-dihydro-1(2H)-pyrimidinyl)pentanoic acid
• 4114-00-5
• NSC-83960
• NCI83960
• DTXSID80292582
• NCGC00013875-02
• NCGC00013875

• Inchi： InChI=1S/C9H12N2O4/c12-7-4-6-11(9(15)10-7)5-2-1-3-8(13)14/h4,6H,1-3,5H2,(H,13,14)(H,10,12,15)
• InChI Key： DWWSFKHIIGUHSM-UHFFFAOYSA-N
• SMILES： O=C1NC(=O)C=CN1CCCCC(O)=O

Computed Properties

• Exact Mass: 212.08000
• Monoisotopic Mass: 212.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.313
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.531
• PSA: 92.16000
• LogP: -0.20850

1(2H)-Pyrimidinepentanoicacid, 3,4-dihydro-2,4-dioxo- Security Information

1(2H)-Pyrimidinepentanoicacid, 3,4-dihydro-2,4-dioxo- Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%